Cas no 1850081-25-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid
• CAS No: 1850081-25-2
• MF: C₂₀H₁₇F₄NO₄
• MW: 411.346899747849
• CID: 6206239
• PubChem ID: 165746899
• Update Time: 2025-09-25

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1850081-25-2
• EN300-1298072
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid

• Inchi： 1S/C20H17F4NO4/c21-18(22)20(23,24)9-16(17(26)27)25-19(28)29-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,18H,9-10H2,(H,25,28)(H,26,27)
• InChI Key： VKWCNQKYEHVJGS-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 411.10937067g/mol
• Monoisotopic Mass: 411.10937067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid

Comprehensive Overview of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid (CAS No. 1850081-25-2)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid, with the CAS number 1850081-25-2, is a specialized fluorinated compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are critical building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a tetrafluorinated side chain, enhances its utility in designing peptides with improved stability and bioavailability, making it a subject of interest in drug discovery and biomaterial development.

The Fmoc group in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid serves as a protective moiety for the amino group during peptide elongation, ensuring selective deprotection under mild basic conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods, as researchers increasingly seek alternatives to harsh reagents. The compound’s fluorinated backbone also contributes to its lipophilicity, a property highly valued in the development of membrane-permeable therapeutics, including targeted drug delivery systems.

In recent years, the rise of precision medicine and peptide-based therapeutics has spurred interest in modified amino acids like CAS 1850081-25-2. Its application extends to the synthesis of fluorinated peptidomimetics, which mimic natural peptides while offering enhanced metabolic stability—a key challenge in oral peptide drug development. This aligns with frequent search queries such as "fluorinated amino acids in drug design" and "Fmoc-protected peptides for SPPS," reflecting the compound’s relevance in cutting-edge research.

From a technical perspective, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid exhibits excellent compatibility with automated peptide synthesizers, addressing the industry’s shift toward high-throughput methodologies. Its stability under standard SPPS conditions minimizes side reactions, a common concern among researchers optimizing peptide yields. This reliability has made it a staple in laboratories focusing on bioconjugation and proteomics, where reproducibility is paramount.

Beyond pharmaceuticals, this compound’s fluorine-rich structure has potential applications in materials science, particularly in designing fluorinated polymers with unique surface properties. Such polymers are explored for biomedical coatings and anti-fouling materials, topics frequently searched in conjunction with "advanced fluorinated biomaterials." The compound’s versatility underscores its interdisciplinary value, bridging gaps between chemistry, biology, and engineering.

Quality control of CAS 1850081-25-2 is critical, given its role in sensitive applications. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify purity, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates. This emphasis on quality resonates with search trends around "GMP-grade amino acid derivatives" and "peptide synthesis reagents," highlighting the compound’s alignment with industry benchmarks.

In summary, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5-tetrafluoropentanoic acid (CAS 1850081-25-2) represents a fusion of innovation and practicality in modern synthetic chemistry. Its role in advancing peptide therapeutics, material science, and sustainable synthesis positions it as a compound of enduring significance, answering both current and emerging scientific challenges.